Cas no 30359-73-0 (1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(tribromomethyl)-)

1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(tribromomethyl)- structure
30359-73-0 structure
Product Name:1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(tribromomethyl)-
CAS No:30359-73-0
MF:C16H12Br3N5
MW:514.011980056763
CID:316381
PubChem ID:53437411
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(tribromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(tribromomethyl)-
    • 2-N,2-N-diphenyl-6-(tribromomethyl)-1,3,5-triazine-2,4-diamine
    • DTXSID50701075
    • 30359-73-0
    • N~2~,N~2~-Diphenyl-6-(tribromomethyl)-1,3,5-triazine-2,4-diamine
    • Inchi: 1S/C16H12Br3N5/c17-16(18,19)13-21-14(20)23-15(22-13)24(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,20,21,22,23)
    • InChI Key: ZASNDAMYCBYQGD-UHFFFAOYSA-N
    • SMILES: BrC(C1=NC(N)=NC(=N1)N(C1C=CC=CC=1)C1C=CC=CC=1)(Br)Br

Computed Properties

  • Exact Mass: 510.86436
  • Monoisotopic Mass: 510.864
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9A^2
  • XLogP3: 5.4

Experimental Properties

  • Density: 1.993
  • Boiling Point: 550°Cat760mmHg
  • Flash Point: 286.4°C
  • Refractive Index: 1.768
  • PSA: 62.73

1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(tribromomethyl)- Related Literature

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